6-chloro-4-methyl-7-[(3-phenoxybenzyl)oxy]-2H-chromen-2-one

Specification

• Molecular Formula: C23H17ClO4
• Molecular Weight: 392.8 g/mol
• IUPAC Name: 6-chloro-4-methyl-7-[(3-phenoxyphenyl)methoxy]chromen-2-one
• Standard InChI: InChI=1S/C23H17ClO4/c1-15-10-23(25)28-21-13-22(20(24)12-19(15)21)26-14-16-6-5-9-18(11-16)27-17-7-3-2-4-8-17/h2-13H,14H2,1H3
• Standard InChI Key: UIYCQTRCVXCTGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC3=CC(=CC=C3)OC4=CC=CC=C4

Introduction

6-Chloro-4-methyl-7-[(3-phenoxybenzyl)oxy]-2H-chromen-2-one is a complex organic compound belonging to the chromenone family, which is a subset of coumarins. These compounds are known for their diverse biological activities and are often studied for their potential applications in medicine and other fields. The specific compound features a chloro and methyl substitution on the chromenone ring, along with a phenoxybenzyl ether linkage, which contributes to its unique chemical and physical properties.

Synthesis and Preparation

While specific synthesis details for 6-chloro-4-methyl-7-[(3-phenoxybenzyl)oxy]-2H-chromen-2-one are not widely documented, compounds within the chromenone family are typically synthesized through methods such as the Pechmann condensation or similar reactions involving the formation of the chromenone ring from appropriate precursors. The introduction of the phenoxybenzyl ether group would likely involve an etherification reaction.

Research Findings and Future Directions

Given the lack of specific research findings on 6-chloro-4-methyl-7-[(3-phenoxybenzyl)oxy]-2H-chromen-2-one, future studies should focus on its synthesis optimization, biological activity screening, and potential applications in medicine or other fields. The compound's unique structure makes it an interesting candidate for further investigation.